Methyl 5-acetyl-2-{[(4-butylcyclohexyl)carbonyl]amino}-4-methyl-3-thiophenecarboxylate

• Molecular Formula: C20H29NO4S
• Molecular Weight: 379.5 g/mol
• IUPAC Name: methyl 5-acetyl-2-[(4-butylcyclohexanecarbonyl)amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C20H29NO4S/c1-5-6-7-14-8-10-15(11-9-14)18(23)21-19-16(20(24)25-4)12(2)17(26-19)13(3)22/h14-15H,5-11H2,1-4H3,(H,21,23)
• InChI Key: ZUWRRLHCQVTNTG-UHFFFAOYSA-N
• SMILES: CCCCC1CCC(CC1)C(=O)NC2=C(C(=C(S2)C(=O)C)C)C(=O)OC

Description

Methyl 5-acetyl-2-{[(4-butylcyclohexyl)carbonyl]amino}-4-methyl-3-thiophenecarboxylate is a chemical compound that belongs to the class of thiophene carboxylates. It has been synthesized and studied extensively due to its potential applications in scientific research.

Scientific Research Applications

Methyl 5-acetyl-2-{[(4-butylcyclohexyl)carbonyl]amino}-4-methyl-3-thiophenecarboxylate has potential applications in scientific research due to its ability to interact with various biological targets. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. It has also been studied for its potential anticancer properties, as it can inhibit the growth of cancer cells.

Mechanism of Action

The exact mechanism of action of Methyl 5-acetyl-2-{[(4-butylcyclohexyl)carbonyl]amino}-4-methyl-3-thiophenecarboxylate is not fully understood. However, it is believed to interact with various biological targets, including enzymes and receptors, to exert its effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to cause inflammation and pain.
Biochemical and Physiological Effects:
Methyl 5-acetyl-2-{[(4-butylcyclohexyl)carbonyl]amino}-4-methyl-3-thiophenecarboxylate has been shown to have various biochemical and physiological effects. It can reduce the production of inflammatory cytokines and prostaglandins, leading to a decrease in inflammation and pain. It can also induce apoptosis, or programmed cell death, in cancer cells, leading to a decrease in tumor growth.

Advantages and Limitations for Lab Experiments

Methyl 5-acetyl-2-{[(4-butylcyclohexyl)carbonyl]amino}-4-methyl-3-thiophenecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied, making it a well-characterized compound. It also has a high level of potency, allowing for the use of lower concentrations in experiments. However, one limitation is that it can be difficult to dissolve in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of Methyl 5-acetyl-2-{[(4-butylcyclohexyl)carbonyl]amino}-4-methyl-3-thiophenecarboxylate. One area of research could focus on its potential as a treatment for pain and inflammation-related disorders. Another area of research could focus on its potential as an anticancer agent, either alone or in combination with other drugs. Additionally, further studies could be conducted to better understand its mechanism of action and to identify other biological targets that it may interact with.

Synthesis Methods

Methyl 5-acetyl-2-{[(4-butylcyclohexyl)carbonyl]amino}-4-methyl-3-thiophenecarboxylate can be synthesized using a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 5-acetyl-2-aminothiophene with butylcyclohexanone in the presence of a strong base. The resulting intermediate is then reacted with methyl chloroformate and sodium hydride to yield the final product.